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Compound of Interest

Compound Name: Indacaterol-d3

Cat. No.: B8091949

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of
Indacaterol-d3, a deuterated internal standard essential for the accurate quantification of
Indacaterol. This document is intended for researchers, scientists, and professionals involved
in drug development, offering detailed information on suppliers, analytical methodologies, and
experimental workflows.

Commercial Suppliers and Availability of
Indacaterol-d3

Indacaterol-d3 is available from a range of specialized chemical suppliers. The following table
summarizes the key information for sourcing this compound. Please note that pricing is often
available upon request and may vary based on quantity and purity.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8091949?utm_src=pdf-interest
https://www.benchchem.com/product/b8091949?utm_src=pdf-body
https://www.benchchem.com/product/b8091949?utm_src=pdf-body
https://www.benchchem.com/product/b8091949?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8091949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

) Product/Catalo ] Available Unit
Supplier CAS No. Purity .
g No. Sizes

>99% deuterated

Cayman .
) 28886[1] 2699828-16-3[1] forms (d1-d3)[1] Inquire
Chemical
(2]
98.80% by _
Clearsynth CS-P-08974]3] 2699828-16-3[3] Inquire
HPLC[3]
Simson Pharma ] ]
o 1600012[4] 2699828-16-3[4] Inquire Inquire
Limited
MedChemExpres ] )
HY-14299S[5] 2699828-16-3 Inquire Inquire
s
Axios Research AR-103491[6] 2699828-16-3[6] Inquire Inquire
5mg, 10mg,
CymitQuimica 47-1-065010[7] 2699828-16-3 Inquire 25mg, 50mg,
100mg[7]

Analytical Application: Quantification of Indacaterol
in Human Plasma by LC-MS/MS

Indacaterol-d3 is primarily utilized as an internal standard (IS) in liquid chromatography-
tandem mass spectrometry (LC-MS/MS) methods for the precise and accurate quantification of
Indacaterol in biological matrices, such as human plasma.[1] The use of a stable isotope-
labeled internal standard like Indacaterol-d3 is crucial for correcting for matrix effects and
variations in sample processing and instrument response.

Experimental Protocol: Quantification of Indacaterol in
Human Plasma

This protocol is a representative example synthesized from established analytical methods.[8]

[9]

1. Sample Preparation (Liquid-Liquid Extraction)
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Pipette 1 mL of human plasma into a clean 10 mL test tube.

Spike the plasma sample with a known concentration of Indacaterol-d3 working solution
(internal standard).

Add 400 pL of 25% formic acid to the plasma sample.

Add 4 mL of ethyl acetate as the extraction solvent.

Vortex the mixture for 60 seconds to ensure thorough mixing.

Centrifuge the sample at 4000 rpm for 5 minutes at 5°C to separate the organic and aqueous
layers.

Carefully transfer the supernatant (organic layer) to a new tube.

Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

Reconstitute the dried extract in 200 L of the mobile phase (e.g., water-methanol, 30:70,
vIv).[8][9]

. Chromatographic Conditions (HPLC)

Column: Reprosil 100 C18 (150 x 4.6 mm, 5 um) or equivalent.[8]

Mobile Phase: A mixture of acetonitrile and 30 mM phosphate buffer (pH 3.5) (30:70, v/v).[10]

Flow Rate: 1 mL/min.[8][9]

Injection Volume: 5 pL.[8][9]

Column Temperature: 35°C.

. Mass Spectrometric Conditions (MS/MS)

lonization Mode: Electrospray lonization (ESI) in positive ion mode.

Detection: Multiple Reaction Monitoring (MRM).
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e Mass Transitions:
o Indacaterol: m/z 393.3 -~ 173.2[8]

o Indacaterol-d3 (I1S): The precursor ion will be shifted by +3 Da (m/z 396.3), and the
product ion may be the same or a similarly stable fragment. The exact transition should be
optimized.

e Instrument Parameters: Optimize parameters such as declustering potential, collision energy,
and entrance potential for both analyte and internal standard.

Workflow for Indacaterol Quantification

Quantification (Analyte/IS Ratio)

Click to download full resolution via product page

Caption: Experimental workflow for the quantification of Indacaterol in plasma using
Indacaterol-d3 as an internal standard, from sample preparation to data analysis.

Signaling Pathway of Indacaterol

Indacaterol is a long-acting 32-adrenergic receptor (32-AR) agonist.[1] Its mechanism of action
involves the stimulation of 32-adrenergic receptors, leading to the activation of adenylyl
cyclase, an increase in intracellular cyclic AMP (cCAMP) levels, and subsequent relaxation of
bronchial smooth muscle.
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Caption: Simplified signaling pathway of Indacaterol, a 32-adrenergic receptor agonist.
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This technical guide provides essential information for researchers and drug development
professionals working with Indacaterol and its deuterated analog. For specific pricing,
availability, and detailed technical data sheets, it is recommended to contact the suppliers
directly. The provided experimental protocol serves as a robust starting point for developing
and validating a quantitative bioanalytical method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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